4-amino-2-phenyl-1,3-thiazole-5-carbonitrile
Overview
Description
4-amino-2-phenyl-1,3-thiazole-5-carbonitrile (APTC) is a synthetic organic compound with a wide range of applications in both scientific research and laboratory experiments. It is a heterocyclic compound composed of a thiazole ring with an amine and a nitrile group attached to it. APTC has been studied for its potential applications in drug discovery, chemical synthesis, and medical imaging.
Scientific Research Applications
4-amino-2-phenyl-1,3-thiazole-5-carbonitrile has been studied extensively for its potential applications in drug discovery, chemical synthesis, and medical imaging. In drug discovery, 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile has been used in the development of novel compounds with anti-cancer, anti-inflammatory, and anti-viral activities. In chemical synthesis, it has been used as a starting material for the synthesis of various heterocyclic compounds. In medical imaging, 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile has been used to label various molecules and peptides for imaging purposes.
Mechanism of Action
The exact mechanism of action of 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile is still not fully understood. However, it is known that 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile can interact with certain enzymes and proteins, as well as certain receptors and ion channels. It is also known to form complexes with certain molecules, which can affect its biological activity.
Biochemical and Physiological Effects
4-amino-2-phenyl-1,3-thiazole-5-carbonitrile has been studied for its effects on various biochemical and physiological processes. In vitro studies have shown that 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile can inhibit the growth of certain cancer cells and can also inhibit the activity of certain enzymes. In vivo studies have shown that 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile can reduce inflammation and can also modulate the immune system.
Advantages and Limitations for Lab Experiments
4-amino-2-phenyl-1,3-thiazole-5-carbonitrile has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be used to label molecules for imaging purposes. It is also relatively stable and can be used in a variety of applications. However, it is important to note that 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile is a synthetic compound and therefore has certain limitations, such as the potential for toxicity and the potential for drug interactions.
Future Directions
Given the potential applications of 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile in drug discovery, chemical synthesis, and medical imaging, there are many potential future directions for research. Further studies are needed to better understand the exact mechanism of action of 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile and to explore its potential applications in various areas. Additionally, further research is needed to develop more efficient and cost-effective methods for synthesizing 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile and to explore its potential toxicity and drug interactions. Finally, studies are needed to explore the potential of 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile as a therapeutic agent and to develop novel compounds based on 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile for use in drug discovery.
Synthesis Methods
4-amino-2-phenyl-1,3-thiazole-5-carbonitrile can be synthesized using a variety of methods, including the reaction of 4-aminothiophenol and acrylonitrile, the reaction of phenyl isothiocyanate and aniline, and the reaction of 2-chloro-4-nitrophenol and aniline. Each of these methods produces 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile with a different degree of purity, and the choice of method depends on the application.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile involves the reaction of 2-phenyl-1,3-thiazole-5-carboxylic acid with thionyl chloride to form 2-phenyl-1,3-thiazole-5-carbonyl chloride. This intermediate is then reacted with ammonia and sodium cyanide to yield the final product.", "Starting Materials": [ "2-phenyl-1,3-thiazole-5-carboxylic acid", "thionyl chloride", "ammonia", "sodium cyanide" ], "Reaction": [ "Step 1: React 2-phenyl-1,3-thiazole-5-carboxylic acid with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 2-phenyl-1,3-thiazole-5-carbonyl chloride.", "Step 2: Add ammonia and sodium cyanide to the reaction mixture and heat under reflux to yield 4-amino-2-phenyl-1,3-thiazole-5-carbonitrile.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
13820-17-2 |
Product Name |
4-amino-2-phenyl-1,3-thiazole-5-carbonitrile |
Molecular Formula |
C10H7N3S |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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